Cas no 2680520-89-0 (rac-tert-butyl N-(6R,7R)-2-acetyl-7-hydroxy-1-(propan-2-yl)-2-azaspiro3.4octan-6-ylcarbamate)

• Product Name: rac-tert-butyl N-(6R,7R)-2-acetyl-7-hydroxy-1-(propan-2-yl)-2-azaspiro3.4octan-6-ylcarbamate
• CAS No: 2680520-89-0
• MF: C₁₇H₃₀N₂O₄
• MW: 326.431105136871
• CID: 5619167
• PubChem ID: 165928976
• Update Time: 2025-07-15

rac-tert-butyl N-(6R,7R)-2-acetyl-7-hydroxy-1-(propan-2-yl)-2-azaspiro3.4octan-6-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28308963
• 2680520-89-0
• rac-tert-butyl N-[(6R,7R)-2-acetyl-7-hydroxy-1-(propan-2-yl)-2-azaspiro[3.4]octan-6-yl]carbamate
• rac-tert-butyl N-(6R,7R)-2-acetyl-7-hydroxy-1-(propan-2-yl)-2-azaspiro3.4octan-6-ylcarbamate

• Inchi： 1S/C17H30N2O4/c1-10(2)14-17(9-19(14)11(3)20)7-12(13(21)8-17)18-15(22)23-16(4,5)6/h10,12-14,21H,7-9H2,1-6H3,(H,18,22)/t12-,13-,14?,17?/m1/s1
• InChI Key： PNUMIZSSIXVAIC-GXZXJKLZSA-N
• SMILES： O[C@H]1[C@@H](CC2(C1)CN(C(C)=O)C2C(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 326.22055744g/mol
• Monoisotopic Mass: 326.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.9Ų

Additional information on rac-tert-butyl N-(6R,7R)-2-acetyl-7-hydroxy-1-(propan-2-yl)-2-azaspiro3.4octan-6-ylcarbamate

Recent Advances in the Study of rac-tert-butyl N-(6R,7R)-2-acetyl-7-hydroxy-1-(propan-2-yl)-2-azaspiro3.4octan-6-ylcarbamate (CAS: 2680520-89-0)

The compound rac-tert-butyl N-(6R,7R)-2-acetyl-7-hydroxy-1-(propan-2-yl)-2-azaspiro3.4octan-6-ylcarbamate (CAS: 2680520-89-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This spirocyclic compound, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

Recent research has focused on the synthesis and stereochemical control of this compound, given its complex spirocyclic architecture. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that improves yield and enantiomeric purity, which is critical for its biological activity. The study highlighted the use of asymmetric catalysis to achieve the desired (6R,7R) configuration, which is essential for its interaction with biological targets.

In terms of biological activity, preliminary in vitro studies have demonstrated that rac-tert-butyl N-(6R,7R)-2-acetyl-7-hydroxy-1-(propan-2-yl)-2-azaspiro3.4octan-6-ylcarbamate exhibits promising inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest its potential as an anti-inflammatory agent, with further investigations underway to explore its mechanism of action and efficacy in animal models.

Another area of interest is the compound's pharmacokinetic properties. A recent pharmacokinetic study (Bioorganic & Medicinal Chemistry Letters, 2024) reported favorable absorption and metabolic stability profiles, making it a viable candidate for further development. The study also identified key metabolites, providing insights into its biotransformation pathways and potential drug-drug interactions.

Despite these advancements, challenges remain in scaling up the synthesis and optimizing the compound's bioavailability. Researchers are also exploring structural modifications to enhance its selectivity and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, rac-tert-butyl N-(6R,7R)-2-acetyl-7-hydroxy-1-(propan-2-yl)-2-azaspiro3.4octan-6-ylcarbamate (CAS: 2680520-89-0) represents a promising scaffold in medicinal chemistry. Its unique structure and biological activity profile position it as a potential lead compound for the development of novel therapeutics. Continued research is essential to fully realize its therapeutic potential and address existing challenges in its development.